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Tetrazine-PEG4-oxyamine

hydrochloride

Cat. No.: B12415591 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
The inverse-electron-demand Diels-Alder (IEDDA) reaction between a tetrazine (Tz) and a

trans-cyclooctene (TCO) is a bioorthogonal ligation reaction renowned for its exceptional

speed, specificity, and biocompatibility.[1][2][3] With reaction kinetics several orders of

magnitude faster than other click chemistry techniques, the Tz-TCO ligation enables the

efficient and specific conjugation of biomolecules under dilute, physiological conditions without

the need for a catalyst.[4][5][6] These features make it an invaluable tool for a wide range of

applications, including antibody-drug conjugate (ADC) development, live-cell imaging,

pretargeted in vivo imaging, and the construction of complex biomaterials.[2][3][7][8]

This document provides a summary of key quantitative data, detailed experimental protocols

for fluorescent probe conjugation, and workflows for common applications.

Principle of the Method
The ligation is based on a [4+2] cycloaddition reaction where the electron-poor tetrazine rapidly

and selectively reacts with the strained dienophile, TCO.[9][10] This is followed by a retro-Diels-

Alder reaction that irreversibly releases nitrogen gas (N₂), forming a stable dihydropyridazine

linkage.[9] The reaction's progress can often be monitored by the disappearance of the

tetrazine's characteristic color and absorbance peak between 510-550 nm.[9]
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Start

1. Prepare Antibody
(Buffer exchange into amine-free buffer, pH 7.5-8.0)

2. Add TCO-NHS Ester
(10-20 fold molar excess)

3. Incubate
(1 hour, Room Temp)

4. Purify TCO-Antibody
(Spin desalting column)

5. Mix TCO-Ab and Tz-Probe
(1 : 1.1-1.5 molar ratio)

Prepare Tetrazine-Fluorophore
(Dissolve in DMSO)

6. Incubate for Ligation
(30-60 min, Room Temp)

7. Purify Final Conjugate
(Size-Exclusion Chromatography)

End
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Start

Step 1: Administer TCO-Antibody

Inject TCO-conjugated antibody
(e.g., intravenously). Step 2: Accumulation & Clearance

Wait 24-72 hours.
Antibody accumulates at the target site.

Unbound antibody is cleared from circulation.
Step 3: Administer Tetrazine-Probe

Inject small molecule Tetrazine-Fluorophore.
Rapidly reacts with TCO-Antibody at target site. Step 4: In Vivo Imaging

Acquire fluorescence images at various time points
(e.g., 1, 4, 8, 24 hours post-probe injection). High Signal-to-Noise Image

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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